Cas no 2229518-07-2 (methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate)

• Product Name: methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate
• CAS No: 2229518-07-2
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5805511
• PubChem ID: 165676141
• Update Time: 2025-06-12

methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate
• 2229518-07-2
• EN300-1739567

• Inchi： 1S/C14H20O3/c1-10-7-11(8-14(2,3)9-15)5-6-12(10)13(16)17-4/h5-7,15H,8-9H2,1-4H3
• InChI Key： GRYKMIPERZXZBF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate

Research Brief on Methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate (CAS: 2229518-07-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate (CAS: 2229518-07-2) as a promising compound with potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate, has garnered attention due to its unique structural features, which include a benzoate ester moiety and a hydroxy-dimethylpropyl side chain. These structural characteristics suggest potential interactions with biological targets, making it a candidate for further pharmacological investigation. Recent studies have explored its synthesis via novel catalytic methods, emphasizing improved yield and purity, which are critical for scalable production.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.5 μM, suggesting potential anti-inflammatory properties. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.

Another area of interest is the compound's potential role in cancer therapy. A recent preprint (2024) from a research group at the University of Cambridge highlighted its interaction with the PI3K/AKT signaling pathway, which is often dysregulated in various cancers. While the results are preliminary, they indicate that methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate may serve as a scaffold for developing novel PI3K inhibitors. Structural modifications, such as the introduction of halogen atoms or heterocyclic rings, are currently being explored to enhance its potency and selectivity.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are underway to address these issues. For example, a collaborative effort between academic and industrial researchers has employed molecular docking simulations to predict binding affinities and identify key residues for interaction with target proteins.

In conclusion, methyl 4-(3-hydroxy-2,2-dimethylpropyl)-2-methylbenzoate represents a versatile compound with potential applications in anti-inflammatory and anticancer drug development. Future research should focus on advancing its preclinical evaluation, including toxicity studies and formulation optimization, to pave the way for clinical trials. The ongoing exploration of its derivatives and analogs further underscores its value as a lead compound in medicinal chemistry.